1-[1-(4-Tert-butylbenzoyl)piperidin-4-yl]-3-cyclopropylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(4-tert-butylbenzoyl)piperidin-4-yl]-3-cyclopropylimidazolidine-2,4-dione
• InChI: InChI=1S/C22H29N3O3/c1-22(2,3)16-6-4-15(5-7-16)20(27)23-12-10-17(11-13-23)24-14-19(26)25(21(24)28)18-8-9-18/h4-7,17-18H,8-14H2,1-3H3
• InChI Key: IJLDUELSBGQWCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCC(CC2)N3CC(=O)N(C3=O)C4CC4
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• CAS No.: 2097915-55-2

Description

1-[1-(4-Tert-butylbenzoyl)piperidin-4-yl]-3-cyclopropylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.492. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

A study by Mohanty et al. (2015) introduced a series of substituted 5-(aminomethylene)thiazolidine-2,4-diones demonstrating a broad spectrum of biological activities. These compounds, structurally related to the core chemical of interest, were found to possess significant antibacterial activity, especially those with pyridine or piperazine moieties. Additionally, compounds featuring piperazine groups exhibited noteworthy antifungal activity, highlighting the potential of structurally diverse derivatives in antimicrobial research (Mohanty, Reddy, Ramadevi, & Karmakar, 2015).

Antitumor Activity

Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties, tested for antitumor activity against a panel of 11 cell lines. The study highlights the potential of compounds with structural similarities to the core chemical for developing new antitumor agents, with certain derivatives displaying potent antitumor properties (Maftei, Fodor, Jones, Franz, Kelter, Fiebig, & Neda, 2013).

Serotonin Receptor Antagonism

Watanabe et al. (1992) prepared and tested a series of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives for their antagonist activity against serotonin (5-HT2) and alpha 1 receptors. Their findings indicate the usefulness of these compounds, with specific structural features, as components of 5-HT2 antagonists, offering insights into the development of new therapeutic agents targeting serotonin receptors (Watanabe, Usui, Kobayashi, Yoshiwara, Shibano, Tanaka, Morishima, Yasuoka, & Kanao, 1992).

Synthetic and Structural Chemistry

Sanjeevarayappa et al. (2015) synthesized tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate and characterized it through various spectroscopic methods and single-crystal XRD data. The study provides valuable insights into the structural aspects and potential synthetic applications of compounds related to the core chemical, even detailing their moderate anthelmintic activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).